3,5-Bis(trifluoromethyl)benzoic acid
3,5-Bis(trifluoromethyl)benzoic acid
3,5-Bis(trifluoromethyl)benzoic acid is a significant metabolite formed during metabolism of 3,5-bis(trifluoromethyl)benzyl ether via oxidation.
Brand Name:
Vulcanchem
CAS No.:
725-89-3
VCID:
VC21105592
InChI:
InChI=1S/C9H4F6O2/c10-8(11,12)5-1-4(7(16)17)2-6(3-5)9(13,14)15/h1-3H,(H,16,17)
SMILES:
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)O
Molecular Formula:
C9H4F6O2
Molecular Weight:
258.12 g/mol
3,5-Bis(trifluoromethyl)benzoic acid
CAS No.: 725-89-3
Cat. No.: VC21105592
Molecular Formula: C9H4F6O2
Molecular Weight: 258.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,5-Bis(trifluoromethyl)benzoic acid is a significant metabolite formed during metabolism of 3,5-bis(trifluoromethyl)benzyl ether via oxidation. |
|---|---|
| CAS No. | 725-89-3 |
| Molecular Formula | C9H4F6O2 |
| Molecular Weight | 258.12 g/mol |
| IUPAC Name | 3,5-bis(trifluoromethyl)benzoic acid |
| Standard InChI | InChI=1S/C9H4F6O2/c10-8(11,12)5-1-4(7(16)17)2-6(3-5)9(13,14)15/h1-3H,(H,16,17) |
| Standard InChI Key | HVFQJWGYVXKLTE-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)O |
| Canonical SMILES | C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)O |
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